3-Fluoro-4-(oxan-4-yloxy)benzoic acid
Overview
Description
3-Fluoro-4-(oxan-4-yloxy)benzoic acid is a potent chemical compound used in diverse scientific research. It is a halo-substituted 4-hydroxybenzoic acid that can be prepared from 3-fluoro-4-methoxybenzoic acid via demethylation .
Molecular Structure Analysis
The molecular formula of 3-Fluoro-4-(oxan-4-yloxy)benzoic acid is C12H13FO4 . The exact molecular structure is not available in the retrieved resources.Scientific Research Applications
Novel Fluorescence Probes for Reactive Oxygen Species Detection
Ken-ichi Setsukinai and colleagues designed novel fluorescence probes, including derivatives of benzoic acid, to detect highly reactive oxygen species (hROS) such as hydroxyl radicals and hypochlorite. These probes can differentiate hROS from other reactive oxygen species, offering a tool for studying the roles of hROS in biological and chemical applications (Setsukinai et al., 2003).
Understanding Hydrogen-Bonded Dimers in Liquid Crystals
Q. Wei and colleagues explored the temperature-dependent Fourier Transform Infrared Spectroscopy (FTIR) of benzoic acid derivatives, including 4-allyloxyl-2-fluorobenzoic acid, to study their hydrogen-bonded dimers in melt states. This research aids in understanding the thermal stability and formation of mesophases in liquid crystals, highlighting the influence of fluorine substitution on these properties (Wei et al., 2013).
Electrochemical Oxidation Studies
A. Rudenko and colleagues investigated the anodic behavior of substituted benzoic acids, including fluorinated derivatives, in electrochemical studies. Their work contributes to understanding the oxidation processes and functionalization of benzoic acids, offering insights into their electrochemical properties (Rudenko et al., 1983).
Advances in Fluorinated Aromatic Carboxylic Acids Analysis
Anuj Kumar and C. Sharma reviewed advancements in the analytical methods for determining fluorinated aromatic carboxylic acids in aqueous matrices. This work is crucial for applications in hydrothermal, geothermal, and oilfield operations, showcasing the importance of these compounds as chemical tracers (Kumar & Sharma, 2021).
Safety and Hazards
properties
IUPAC Name |
3-fluoro-4-(oxan-4-yloxy)benzoic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13FO4/c13-10-7-8(12(14)15)1-2-11(10)17-9-3-5-16-6-4-9/h1-2,7,9H,3-6H2,(H,14,15) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VUIVEVYWYVDVSW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCC1OC2=C(C=C(C=C2)C(=O)O)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13FO4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
240.23 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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